Cas no 2640866-69-7 (5-Methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine)

• Product Name: 5-Methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine
• CAS No: 2640866-69-7
• MF: C₁₅H₂₁N₅OS
• MW: 319.425141096115
• CID: 5316516
• PubChem ID: 155798385
• Update Time: 2025-11-06

5-Methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-[4-[(5-methyl-3-isoxazolyl)methyl]-1-piperazinyl]-2-(methylthio)pyrimidine
• AKOS040731493
• 2640866-69-7
• F6795-5714
• 5-methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine
• 5-Methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine

• Inchi： 1S/C15H21N5OS/c1-11-9-16-15(22-3)17-14(11)20-6-4-19(5-7-20)10-13-8-12(2)21-18-13/h8-9H,4-7,10H2,1-3H3
• InChI Key： ZKGOFBMESXRZGK-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C)C(=N1)N1CCN(CC2C=C(C)ON=2)CC1

Computed Properties

• Exact Mass: 319.14668148g/mol
• Monoisotopic Mass: 319.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.1±45.0 °C(Predicted)
• pka: 7.22±0.40(Predicted)

Additional information on 5-Methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine

Research Brief on 5-Methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine (CAS: 2640866-69-7)

The compound 5-Methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine (CAS: 2640866-69-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a potent kinase inhibitor, with particular efficacy against specific cancer-related kinases. The structural features of this molecule, including the piperazine and oxazole moieties, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing valuable insights for further optimization.

In vitro and in vivo studies have demonstrated promising results, showing significant inhibition of tumor growth in various cancer models. The compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have been extensively characterized, supporting its potential as a lead candidate for drug development. Additionally, recent patent filings indicate growing commercial interest in this molecule, with several pharmaceutical companies exploring its therapeutic applications.

Despite these advancements, challenges remain in optimizing the compound's safety profile and overcoming potential resistance mechanisms. Ongoing research is focused on structural modifications to enhance its efficacy and reduce off-target effects. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of these findings into clinical applications.

This research brief underscores the importance of 5-Methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine as a promising therapeutic agent and highlights the need for continued investigation into its full potential. The integration of multidisciplinary approaches will be crucial in advancing this compound through the drug development pipeline.